Cas no 39113-74-1 (1,3-Dioxane-5-methanol,2-(1-methylethyl)-)
39113-74-1 structure
Product Name:1,3-Dioxane-5-methanol,2-(1-methylethyl)-
CAS No:39113-74-1
MF:C8H16O3
MW:160.210843086243
CID:297306
PubChem ID:386845
Update Time:2025-04-19
1,3-Dioxane-5-methanol,2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane-5-methanol,2-(1-methylethyl)-
- 5-(Hydroxymethyl)-2-isopropyl-1,3-dioxane
- NSC 679579
- trans-2-(1-Methylethyl)-1,3-dioxane-5-methanol
- 39113-74-1
- (2-propan-2-yl-1,3-dioxan-5-yl)methanol
- DTXSID501246452
- 35113-53-2
- SCHEMBL7745015
- (2-Isopropyl-1,3-dioxan-5-yl)methanol
- 2-isopropyl-5-hydroxymethyl-1,3-dioxan
- ZZETUFLYPMIVJC-UHFFFAOYSA-N
- NCI60_028487
- 2-isopropyl-5-hydroxymethyl-1,3-dioxane
- NSC-679579
- CHEMBL1986779
- NSC679579
-
- Inchi: 1S/C8H16O3/c1-6(2)8-10-4-7(3-9)5-11-8/h6-9H,3-5H2,1-2H3
- InChI Key: ZZETUFLYPMIVJC-UHFFFAOYSA-N
- SMILES: O1CC(CO)COC1C(C)C
Computed Properties
- Exact Mass: 160.11
- Monoisotopic Mass: 160.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 38.7Ų
1,3-Dioxane-5-methanol,2-(1-methylethyl)- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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